Cas no 26787-78-0 (Amoxicillin)

Amoxicillin is a broad-spectrum β-lactam antibiotic belonging to the penicillin class, widely used for its efficacy against Gram-positive and some Gram-negative bacteria. It functions by inhibiting bacterial cell wall synthesis, leading to cell lysis. Key advantages include high oral bioavailability, stability in gastric acid, and a well-established safety profile, making it suitable for various infections such as respiratory, urinary tract, and middle ear infections. Its compatibility with β-lactamase inhibitors, like clavulanic acid, extends its spectrum to include β-lactamase-producing strains. Amoxicillin is also characterized by predictable pharmacokinetics and minimal drug interactions, ensuring reliable clinical outcomes.

Amoxicillin structure

Product name:Amoxicillin

CAS No:26787-78-0

MF:C₁₆H₁₉N₃O₅S

MW:365.4042

MDL:MFCD00056860

CID:53010

PubChem ID:33613

Amoxicillin Chemical and Physical Properties

Names and Identifiers

- D-(-)-alpha-amino-p-hydroxybenzyl penicillin trihydrate
- [2S-[2alpha,5alpha,6beta(S*)]]-6-[[2-amino-2-(4-hydroxyphenyl) acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- p-Hydroxyampicillin
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-(2-amino-2-(p-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo, D-
- (-)-6-[2-amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6-(p-Hydroxy-alpha-aminophenylacetamido) pencillanic acid
- 6-(p-hydroxy-alpha-aminophenylacetamido)penicillanic acid
- 6-(D-(-)-p-Hydroxy-alpha-aminobenzyl)penicillin
- 6-[D(-)-alpha-amino-p-hydroxyphenylacetamido]penicillanic acid
- alpha-amino-p-hydroxybenzyl penicillin
- Alphacin
- Agram (Trihydrate)
- Almodan
- Amocilline
- Amoclen
- Amodex (Trihydrate)
- Amolin
- Amopen
- Amopenixin
- Alphamox
- Amoxi
- Amoxidin (Trihydrate)
- Amoxibiotic (Trihydrate)
- Amoxicilline
- Amoxicillin trihydrate
- Amoxidal (Trihydrate)
- Amoxil
- Amoxil (Trihydrate)
- Amoxillat (Trihydrate)
- Amoxipen
- Amoxi-Wolff (Trihydrate)
- Amoxycillin
- Amoxypen (Trihydrate)
- AMPC
- Anemolin
- Aspenil
- Augmentin
- Betamox
- Bristamox
- Cabermox
- Cemoxin
- Cilamox
- Clamoxyl
- Clamoxyl (Trihydrate)
- Cuxacillin
- Delacillin
- Efpenix
- Fisamox
- Grinsil
- Histocillin
- Ibiamox
- Imacillin
- Larotid
- Moxacin
- Optium
- Ospamox
- Piramox
- Polymox
- Sawacillin
- Sawacillin (Trihydrate)
- Simoxil
- Sumox
- Trimox
- Trimox (Trihydrate)
- Utimox
- Wymox (Trihydrate)
- Amoxycillin Trihydrate
- Amoxicillin
- AMOXICILLIN CRYSTALLINE
- (2S,5R,6R)-6-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- blp1410
- clavulanate
- (2S,5R,6R)-6-(2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 阿莫西林原药粉生产厂家行情价格
- Amoxicillin anhydrous
- Moxal
- D-Amoxicillin
- Amoxicillinum
- Amoxicilina
- Flemoxin
- Amoxiden
- Amoxivet
- Vetramox
- Unicillin
- Amoxi-Mast
- Sawamox PM
- Metifarma capsules
- Metafarma capsules
- Robamox
- Hiconcil
- DisperMox
- Amoxicilline [INN-French]
- Amoxicilina [INN-Spanish]
- Amoxicillin t
- .alpha.-Amino-p-hydroxybenzylpenicillin
- 6-[2-Amino(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6-[D-(-)-2-Amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6[D(-).alpha.-Amino-p-hydroxyphenylacetamido]penicillanic acid
- 6-(p-Hydroxy-.alpha.-aminophenylacetamido)penicillanic acid
- AKOS005715796
- 6-[2-amino-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Amoxicillin (trihydrate)
- Amoxycillin (trihydrate)
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3-dimethyl-7-oxo- [2S[2.alpha.,5.alpha.,6.beta.(S*)]]
- D-(.alpha.-Amino-p-hydroxybenzyl)penicillin
- 6-(2-amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
- WLN: T45 ANV ESTJ CMVYZR DQ& F1 F1 GVQ
- Amoxicillin-13C2,15N(MixtureofDiastereomers)
- NS00008883
- EN300-296143
- SCHEMBL226659
- 6-[D-(-)-p-Hydroxy-.alpha.-aminobenzyl]penicillin
- D-(-)-.alpha.-Amino-p-hydroxybenzylpenicillin
- D-(-)-.alpha.-Amino-p-hydroxybenzyl penicillin
- FT-0602856
- HMS3372L05
- DTXSID50860378
- AC-15069
- MDL： MFCD00056860
- Inchi： 1S/C16H19N3O5S/c1-16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-12(21)9(17)7-3-5-8(20)6-4-7/h3-6,9-11,14,20H,17H2,1-2H3,(H,18,21)(H,23,24)/t9-,10-,11+,14-/m1/s1
- InChI Key： LSQZJLSUYDQPKJ-NJBDSQKTSA-N
- SMILES： S1C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N2C([C@]([H])([C@@]12[H])N([H])C([C@@]([H])(C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])[H])=O)=O

Computed Properties

Exact Mass: 365.104542g/mol
Surface Charge: 0
XLogP3: -2
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 365.104542g/mol
Monoisotopic Mass: 365.104542g/mol
Topological Polar Surface Area: 158Å²
Heavy Atom Count: 25
Complexity: 590
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Odor: Penicillin-type odor
Stability Shelf Life: Stable under recommended storage conditions.
Dissociation Constants: pKa1 = 3.2 (acid); pKa2 = 11.7 (primary amine) (est)
Taste: Bitter tasting
Color/Form: Powder
Density: 1.54
Melting Point: No data available
Boiling Point: 743.2°C at 760 mmHg
Flash Point: 403.3±32.9 °C
Solubility: Do you have solubility information on this product that you would like to share
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 158.26000
LogP: 1.05280
Merck: 13,582

Amoxicillin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
WGK Germany：2
Hazard Category Code： R42/43
Safety Instruction： S22-S36/37
RTECS：XH8300000
Hazardous Material Identification：
Risk Phrases：R42/43
Storage Condition：4°C, protect from light

Amoxicillin Customs Data

HS CODE：2941109200
Customs Data：

China Customs Code:
2941109200

Amoxicillin Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-2612-500mg	Amoxicillin	26787-78-0	>98.0%	500mg	$50.0	2022-04-27
eNovation Chemicals LLC	D143645-1Kg	AMOXICILLINTRIHYDRATE	26787-78-0	97%	1kg	$500	2023-09-03
eNovation Chemicals LLC	D143645-100g	AMOXICILLINTRIHYDRATE	26787-78-0	97%	100g	$180	2024-05-24
abcr	AB439985-1 g	Amoxicillin, 95%; .	26787-78-0	95%	1g	€151.80	2023-07-18
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci12220-10g	Amoxicillin	26787-78-0	98%	10g	￥895.00	2023-09-09
MedChemExpress	HY-B0467A-10mM*1 mL in DMSO	Amoxicillin	26787-78-0	≥98.0%	10mM*1 mL in DMSO	￥550	2024-04-18
abcr	AB439985-1g	Amoxicillin, 95%; .	26787-78-0	95%	1g	€151.80	2025-02-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A86961-100mg	Amoxicillin	26787-78-0		100mg	¥288.0	2021-09-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A86960-5g	Amoxicillin	26787-78-0	95%	5g	￥358.0	2022-04-28
LKT Labs	A5057-100 g	Amoxicillin	26787-78-0	≥98%	100g	$368.00	2023-07-11